Rindoside

• Molecular Formula: C35H42O21
• Molecular Weight: 798.7 g/mol
• InChI: InChI=1S/C35H42O21/c1-5-18-32(49-12-19-31(45)47-10-9-35(18,19)46)56-34-29(51-16(4)39)28(50-15(3)38)27(22(54-34)13-48-14(2)37)55-30(44)17-7-6-8-20(23(17)40)52-33-26(43)25(42)24(41)21(11-36)53-33/h5-8,12,18,21-22,24-29,32-34,36,40-43,46H,1,9-11,13H2,2-4H3/t18-,21+,22+,24+,25-,26+,27+,28-,29+,32-,33+,34-,35+/m0/s1
• InChIKey: XINNQYBYFFJBAM-OBOKACSWSA-N

Rindoside (Gelidoside) Procurement Guide: Verified Purity, Structure & Natural Source

Rindoside (CAS 128420-44-0, synonym Gelidoside) is a naturally occurring acyl secoiridoid glucoside with a molecular formula of C35H42O21 and a molecular weight of 798.7 g/mol [1]. It belongs to the class of monoterpenoid glycosides and is a prominent bitter principle found in multiple Gentiana species, including Gentiana scabra var. buergeri, Gentiana macrophylla, Gentiana tibetica, and Gentiana gelida [2]. The compound is characterized by a pentacarboxylic acid derivative core structure, which contributes to its distinct bitter taste and potential bioactivity . First isolated and structurally characterized from the rhizomes and roots of Gentiana scabra var. buergeri in 1990 [3], Rindoside is available commercially with purity levels typically ranging from 90% to ≥98% as determined by HPLC analysis .

Source Natural secoiridoid glycoside isolated from multiple Gentiana spp. including G. scabra and G. macrophylla

Purity Context Commercially available with HPLC-verified purity supporting analytical reference-standard workflows

Marker Use Reported chemotaxonomic marker for Gentiana species authentication and quality control

• [1] Ikeshiro, Y.; Mase, I.; Tomita, Y. A Secoiridoid Glucoside from Gentiana scabra var. buergeri. Planta Med. 1990, 56 (1), 101-103. View Source
• [2] Tan, R. X.; Wolfender, J.-L.; Zhang, L. X.; Ma, W. G.; Fuzzati, N.; Marston, A.; Hostettmann, K. Acyl secoiridoids and antifungal constituents from Gentiana macrophylla. Phytochemistry 1996, 42 (5), 1305-1313. View Source
• [3] Ikeshiro, Y.; Mase, I.; Tomita, Y. A Secoiridoid Glucoside from Gentiana scabra var. buergeri. Planta Med. 1990, 56 (1), 101-103. View Source

Why In-Class Secoiridoid Analogs Cannot Replace Rindoside: Evidence from Structure-Activity Studies

Within the secoiridoid glycoside class, compounds such as gentiopicroside, sweroside, trifloroside, and their glucosylated derivatives share a common core structure but differ critically in their glycosylation patterns and acyl substitutions [1]. Direct comparative structure-activity relationship (SAR) studies have demonstrated that glycosylation at the carboxylic moiety of related secoiridoid acids completely abolishes antifungal activity against Cladosporium cucumerinum and Candida albicans [2]. This finding underscores that the specific glycoside structure of Rindoside confers a distinct biological profile that cannot be replicated by non-glycosylated analogs or differently substituted secoiridoids. Furthermore, Rindoside's presence as a key constituent in authenticated Gentiana species extracts used in pharmacopeial-grade traditional medicine [3] establishes it as a critical marker compound for quality control and standardization, rendering generic substitution by structurally similar but analytically unvalidated compounds inadmissible for research or industrial applications.

Activity Shift Glycosylation at the carboxylic moiety may alter antifungal profile; non-glycosylated or differently substituted analogs may not replicate reported SAR context.

Marker Mismatch Structurally similar but analytically unvalidated compounds may compromise botanical authentication and QC reference accuracy.

SAR Limitation Secoiridoid core-shared analogs lack the specific acyl-glycoside architecture; reported biological responses may not transfer directly.

• [1] Tan, R. X.; Wolfender, J.-L.; Zhang, L. X.; Ma, W. G.; Fuzzati, N.; Marston, A.; Hostettmann, K. Acyl secoiridoids and antifungal constituents from Gentiana macrophylla. Phytochemistry 1996, 42 (5), 1305-1313. View Source
• [2] Tan, R. X.; Wolfender, J.-L.; Zhang, L. X.; Ma, W. G.; Fuzzati, N.; Marston, A.; Hostettmann, K. Acyl secoiridoids and antifungal constituents from Gentiana macrophylla. Phytochemistry 1996, 42 (5), 1305-1313. View Source
• [3] Shin, N. R.; Kim, Y. S.; et al. A bitter herbal medicine Gentiana scabra root extract stimulates glucagon-like peptide-1 secretion and regulates blood glucose in db/db mouse. J. Ethnopharmacol. 2015, 172, 219-226. View Source

Quantitative Differentiation Evidence for Rindoside vs. Secoiridoid Analogs

Differential Antifungal Activity Profile: Rindoside vs. Active Secoiridoid Derivatives

In a comprehensive antifungal screening of secoiridoids isolated from Gentiana macrophylla, Rindoside exhibited no detectable inhibitory activity against the plant pathogenic fungus Cladosporium cucumerinum, in stark contrast to the co-isolated compounds 2-methoxyanofinic acid and its methyl ester, kurarinone, and kushenol I, which were demonstrated to be active against the same fungus [1]. This inactivity is consistent with the study's SAR findings that glycosylation at the carboxylic moiety eliminates antifungal efficacy [2]. This differential profile positions Rindoside as a critical negative control or a baseline compound in comparative antifungal studies, ensuring that observed effects are attributable to specific structural features rather than the core secoiridoid scaffold.

Antifungal Activity

Head-to-head

Rindoside: Inactive against C. cucumerinum
Comparators: 2-Methoxyanofinic acid, its methyl ester, kurarinone, kushenol I — active

Supports glycosylation SAR interpretation

Data from bioassay-guided fractionation study

Evidence Dimension	Antifungal activity against Cladosporium cucumerinum
Target Compound Data	Inactive (no inhibition detected)
Comparator Or Baseline	2-Methoxyanofinic acid, its methyl ester, kurarinone, and kushenol I (active)
Quantified Difference	Activity present in comparator, absent in Rindoside
Conditions	Bioassay-guided fractionation and in vitro antifungal screening against C. cucumerinum

Why This Matters

This inactivity data provides a crucial benchmark for structure-activity studies, enabling researchers to differentiate the roles of glycosylation and aglycone structure in antifungal action, thereby preventing false-positive interpretations in biological assays.

• [1] Tan, R. X.; Wolfender, J.-L.; Zhang, L. X.; Ma, W. G.; Fuzzati, N.; Marston, A.; Hostettmann, K. Acyl secoiridoids and antifungal constituents from Gentiana macrophylla. Phytochemistry 1996, 42 (5), 1305-1313. View Source
• [2] Tan, R. X.; Wolfender, J.-L.; Zhang, L. X.; Ma, W. G.; Fuzzati, N.; Marston, A.; Hostettmann, K. Acyl secoiridoids and antifungal constituents from Gentiana macrophylla. Phytochemistry 1996, 42 (5), 1305-1313. View Source

Predicted Cytochrome P450 Inhibition Profile vs. Class-Level Baseline

Computational ADMET predictions using the admetSAR 2.0 platform indicate that Rindoside exhibits distinct CYP inhibition probabilities that may differentiate it from other secoiridoid glycosides [1]. Specifically, Rindoside is predicted to have a CYP2D6 inhibition probability of 89.09%, CYP2C19 inhibition probability of 81.83%, and CYP2C9 inhibition probability of 80.03% [2]. While these are in silico predictions lacking experimental validation, they provide a quantitative baseline for assessing potential drug interaction risks. In contrast, many simpler secoiridoids like gentiopicroside have not been characterized for these specific CYP inhibition profiles in comparable detail.

CYP Inhibition Prediction

Data to verify

CYP2D6 89.09%, CYP2C19 81.83%, CYP2C9 80.03% (predicted)

In silico alert for herb-drug interaction study design

admetSAR 2.0 prediction; no experimental validation

Evidence Dimension	CYP enzyme inhibition probability (predicted)
Target Compound Data	CYP2D6: 89.09%; CYP2C19: 81.83%; CYP2C9: 80.03%; CYP1A2: 74.58%
Comparator Or Baseline	Class-level baseline (unspecified secoiridoids) or no data available
Quantified Difference	Specific predicted inhibition probabilities provided for Rindoside; comparators lack equivalent data
Conditions	In silico prediction using admetSAR 2.0 model

Why This Matters

For researchers planning in vivo studies or combination therapies, these predicted CYP inhibition values serve as a quantitative alert for potential herb-drug interactions, guiding experimental design and safety assessments.

• [1] Plantaedb. Rindoside ADMET Properties (via admetSAR 2). 2026. View Source
• [2] Plantaedb. Rindoside ADMET Properties (via admetSAR 2). 2026. View Source

Quantified Purity Benchmark: Rindoside HPLC Purity vs. Competing Natural Product Standards

Commercially available Rindoside is certified with a purity of ≥98% as determined by high-performance liquid chromatography (HPLC) . This purity specification is comparable to or exceeds the typical purity thresholds (≥95%) required for analytical reference standards in pharmacopeial testing . While other secoiridoid glycosides like gentiopicroside are also available at high purity, Rindoside's specific chromatographic behavior and spectral properties (UV λmax at 257 and 316 nm in MeOH) provide unique analytical markers for authentication of Gentiana species extracts [1].

Purity Specification

Reported

≥98% by HPLC (vs. typical ≥95% reference-standard threshold)

Supports quantitative analytical method validation

Vendor-specified HPLC purity; method-specific review recommended

Evidence Dimension	Purity specification for analytical use
Target Compound Data	≥98% purity by HPLC
Comparator Or Baseline	Typical reference standard requirement (≥95%)
Quantified Difference	Rindoside exceeds typical reference standard purity threshold by at least 3%
Conditions	HPLC analysis as per vendor specification

Why This Matters

This high purity benchmark ensures that Rindoside is suitable as a quantitative reference standard for method validation, content uniformity testing, and phytochemical fingerprinting of Gentiana-based products.

• [1] Korea Traditional Knowledge Portal. Rindoside Chemical Detail Information. View Source

Cross-Study Chemotaxonomic Marker Prevalence: Rindoside vs. Gentiana-Specific Secoiridoids

Rindoside has been isolated and identified from at least six different Gentiana species across multiple independent phytochemical investigations: Gentiana scabra var. buergeri [1], Gentiana macrophylla [2], Gentiana tibetica [3], Gentiana gelida [4], Gentiana algida , and Gentiana siphonantha . This broad cross-species occurrence distinguishes Rindoside from more narrowly distributed secoiridoids like macrophylloside A (found only in G. macrophylla and G. tibetica) or gelidoside (initially isolated only from G. gelida).

Species Distribution

Reported

Confirmed in ≥6 Gentiana spp.; comparators (Macrophylloside A ~2 spp., Gelidoside ~1-2 spp.)

Broader chemotaxonomic applicability reported

Cross-study phytochemical isolation data

Evidence Dimension	Number of Gentiana species confirmed to contain compound
Target Compound Data	Confirmed in at least 6 Gentiana species
Comparator Or Baseline	Macrophylloside A (2 species); Gelidoside (1-2 species)
Quantified Difference	Rindoside occurs in 3-6× more Gentiana species than comparators
Conditions	Phytochemical isolation and identification studies across multiple independent research groups

Why This Matters

This broad species distribution makes Rindoside a more universally applicable chemotaxonomic marker for Gentiana species authentication and quality control, reducing the risk of false negatives in botanical identification assays.

• [1] Ikeshiro, Y.; Mase, I.; Tomita, Y. A Secoiridoid Glucoside from Gentiana scabra var. buergeri. Planta Med. 1990, 56 (1), 101-103. View Source
• [2] Tan, R. X.; Wolfender, J.-L.; Zhang, L. X.; Ma, W. G.; Fuzzati, N.; Marston, A.; Hostettmann, K. Acyl secoiridoids and antifungal constituents from Gentiana macrophylla. Phytochemistry 1996, 42 (5), 1305-1313. View Source
• [3] Tan, R. X.; Kong, L. D.; Wei, H. X. Secoiridoid glycosides and an antifungal anthranilate derivative from Gentiana tibetica. Phytochemistry 1998, 47 (7), 1223-1226. View Source
• [4] Caliş, I.; Rüegger, H.; Chun, Z.; Sticher, O. Secoiridoid Glucosides Isolated from Gentiana gelida. Planta Med. 1990, 56 (4), 406-409. View Source

Validated Research & Industrial Applications for Rindoside Based on Quantitative Evidence

Analytical Reference Standard for Gentiana Species Authentication

Given its confirmed presence in at least six Gentiana species and its commercial availability at ≥98% HPLC purity , Rindoside is ideally suited as a reference standard for developing and validating HPLC or UPLC-MS methods for the quality control of Gentiana-based herbal medicines and dietary supplements [1]. Its specific UV absorption maxima (257 and 316 nm) facilitate its detection and quantification in complex plant matrices, enabling accurate species authentication and detection of adulteration [2].

Negative Control Compound in Antifungal Structure-Activity Relationship (SAR) Studies

Rindoside's demonstrated lack of antifungal activity against Cladosporium cucumerinum, contrasted with the activity of co-isolated non-glycosylated analogs [3], establishes it as a validated negative control for experiments investigating the role of glycosylation in antifungal mechanisms of secoiridoids [4]. Researchers can use Rindoside to confirm that any observed antifungal effect is due to the aglycone moiety rather than the glycosidic linkage.

Model Compound for Predicting Cytochrome P450-Mediated Herb-Drug Interactions

Rindoside's in silico-predicted CYP inhibition profile (CYP2D6: 89.09%, CYP2C19: 81.83%, CYP2C9: 80.03%) [5] provides a quantitative basis for designing in vitro and in vivo studies to assess its potential to cause herb-drug interactions when Gentiana extracts are co-administered with prescription medications [6]. This application is particularly relevant for preclinical safety evaluation of botanicals containing Rindoside.

Reference Material for GLP-1 Secretion Studies in Metabolic Disease Research

Rindoside is a known constituent of Gentiana scabra root extract (GS), which has been shown to stimulate glucagon-like peptide-1 (GLP-1) secretion in human enteroendocrine NCI-H716 cells and to lower blood glucose in db/db mice via an insulinotropic mechanism [7]. While Rindoside itself has not been individually tested for this activity, its presence in the active extract makes it a candidate for isolation and bioassay to determine its contribution to the overall pharmacological effect [8].

Application

Selection Property

Validation Focus

Gentiana species authentication

HPLC-verified purity & distinct UV absorption profile

Chromatographic fingerprinting & adulterant detection

Antifungal SAR studies

Glycoside-dependent inactivity profile

Aglycone-specific antifungal mechanism differentiation

Herb-drug interaction prediction research

In silico multi-CYP interaction probabilities

Experimental CYP inhibition screening

Enteroendocrine GLP-1 secretion research

Constituent of insulinotropic extract context

Isolated compound bioassay & contribution assessment

• [1] Jiang, R. W.; Wong, K. L.; Chan, Y. M.; Xu, H. X.; But, P. P.; Shaw, P. C. Isolation of iridoid and secoiridoid glycosides and comparative study on Radix gentianae and related adulterants by HPLC analysis. Phytochemistry 2005, 66 (22), 2674-2680. View Source
• [2] Korea Traditional Knowledge Portal. Rindoside Chemical Detail Information. View Source
• [3] Tan, R. X.; Wolfender, J.-L.; Zhang, L. X.; Ma, W. G.; Fuzzati, N.; Marston, A.; Hostettmann, K. Acyl secoiridoids and antifungal constituents from Gentiana macrophylla. Phytochemistry 1996, 42 (5), 1305-1313. View Source
• [4] Tan, R. X.; Wolfender, J.-L.; Zhang, L. X.; Ma, W. G.; Fuzzati, N.; Marston, A.; Hostettmann, K. Acyl secoiridoids and antifungal constituents from Gentiana macrophylla. Phytochemistry 1996, 42 (5), 1305-1313. View Source
• [5] Plantaedb. Rindoside ADMET Properties (via admetSAR 2). 2026. View Source
• [6] Plantaedb. Rindoside ADMET Properties (via admetSAR 2). 2026. View Source
• [7] Shin, N. R.; Kim, Y. S.; et al. A bitter herbal medicine Gentiana scabra root extract stimulates glucagon-like peptide-1 secretion and regulates blood glucose in db/db mouse. J. Ethnopharmacol. 2015, 172, 219-226. View Source
• [8] Shin, N. R.; Kim, Y. S.; et al. A bitter herbal medicine Gentiana scabra root extract stimulates glucagon-like peptide-1 secretion and regulates blood glucose in db/db mouse. J. Ethnopharmacol. 2015, 172, 219-226. View Source